2-((6-(4-Methyl-2-phenylthiazol-5-yl)pyridazin-3-yl)thio)-1-(thiophen-2-yl)ethanone

• IUPAC Name: 2-[6-(4-methyl-2-phenyl-1,3-thiazol-5-yl)pyridazin-3-yl]sulfanyl-1-thiophen-2-ylethanone
• InChI: InChI=1S/C20H15N3OS3/c1-13-19(27-20(21-13)14-6-3-2-4-7-14)15-9-10-18(23-22-15)26-12-16(24)17-8-5-11-25-17/h2-11H,12H2,1H3
• InChI Key: HJGGTBHYSMMNBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=CC=C2)C3=NN=C(C=C3)SCC(=O)C4=CC=CS4
• Molecular Formula: C20H15N3OS3
• Molecular Weight: 409.6 g/mol

Description

2-((6-(4-Methyl-2-phenylthiazol-5-yl)pyridazin-3-yl)thio)-1-(thiophen-2-yl)ethanone is a useful research compound. Its molecular formula is C20H15N3OS3 and its molecular weight is 409.54. The purity is usually 95%.
BenchChem offers high-quality 2-((6-(4-Methyl-2-phenylthiazol-5-yl)pyridazin-3-yl)thio)-1-(thiophen-2-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((6-(4-Methyl-2-phenylthiazol-5-yl)pyridazin-3-yl)thio)-1-(thiophen-2-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiviral Activity

A study by Attaby et al. (2006) explored the antiviral activity of compounds related to 2-((6-(4-Methyl-2-phenylthiazol-5-yl)pyridazin-3-yl)thio)-1-(thiophen-2-yl)ethanone. They synthesized various heterocyclic compounds, including thiazole derivatives, and evaluated their cytotoxicity, anti-HSV1, and anti-HAV-MBB activity, revealing potential antiviral applications (Attaby et al., 2006).

Immunomodulatory Effects

Abdel‐Aziz et al. (2011) synthesized derivatives of thiazolo[3,2-a]benzimidazole and found significant immunosuppressive and immunostimulatory effects on macrophages and T-lymphocytes. These findings suggest potential applications in modulating immune responses (Abdel‐Aziz et al., 2011).

Anti-Breast Cancer Agents

Mahmoud et al. (2021) conducted a study on the synthesis of thiazolyl(hydrazonoethyl)thiazoles as potential anti-breast cancer agents. They used a similar compound as a building block, highlighting its relevance in the development of new cancer therapies (Mahmoud et al., 2021).

Synthesis and Chemical Characterization

Mabkhot et al. (2011) worked on synthesizing new diheteroaryl thienothiophene derivatives, providing insight into the chemical characteristics and potential applications of similar compounds in various fields of chemistry and pharmacology (Mabkhot et al., 2011).

Potential Cardioprotective Agents

Imran and Abida (2016) reviewed the significance of a structurally similar moiety, the pyridazinone derivative, in developing cardioactive agents. Their study suggests that related compounds could have potential applications in treating cardiovascular diseases (Imran & Abida, 2016).